Cas no 1806523-33-0 (Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate
• CAS No: 1806523-33-0
• MF: C₁₃H₁₄Cl₂O₃
• MW: 289.154462337494
• CID: 4950205
• Update Time: 2025-10-22

Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C13H14Cl2O3/c1-3-18-13(17)10-5-4-9(7-14)6-11(10)12(16)8(2)15/h4-6,8H,3,7H2,1-2H3
• InChI Key： ZONQYNSYSRNYIY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(CCl)C=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate

Recent Advances in the Study of Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate (CAS: 1806523-33-0)

Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate (CAS: 1806523-33-0) is a chemical compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has recently garnered attention due to its potential applications in drug development, particularly as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its reactivity, synthetic utility, and potential pharmacological properties, making it a subject of ongoing investigation.

One of the primary areas of research involving Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate is its role as a building block in the synthesis of complex organic molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the preparation of novel heterocyclic compounds with potential anticancer activity. The researchers demonstrated that the chloromethyl and chloropropanoyl functional groups in the compound facilitate efficient cyclization reactions, leading to the formation of pharmacologically relevant scaffolds.

In addition to its synthetic applications, recent investigations have also focused on the compound's physicochemical properties and stability. A 2023 study in Organic Process Research & Development examined the optimal conditions for the storage and handling of Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate, emphasizing the need for controlled environments to prevent degradation. The study reported that the compound exhibits moderate stability under inert atmospheres but is sensitive to moisture and elevated temperatures, which could impact its utility in large-scale pharmaceutical manufacturing.

Another significant development is the exploration of Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate as a precursor in the synthesis of protease inhibitors. A recent preprint on bioRxiv (2024) described its incorporation into a series of compounds designed to target viral proteases, with promising in vitro results against SARS-CoV-2. The study underscored the compound's versatility in medicinal chemistry, as its reactive sites allow for further functionalization to enhance binding affinity and selectivity.

Despite these advances, challenges remain in the practical application of Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate. For instance, its synthetic route often involves multi-step processes with variable yields, as noted in a 2023 Tetrahedron Letters publication. Researchers are actively working on optimizing these synthetic protocols to improve efficiency and scalability, which is critical for its adoption in industrial settings.

Looking ahead, the potential of Ethyl 4-(chloromethyl)-2-(2-chloropropanoyl)benzoate in drug discovery appears promising. Ongoing studies are investigating its utility in other therapeutic areas, such as neurodegenerative diseases and inflammation. Furthermore, computational modeling efforts are being employed to predict its interactions with biological targets, which could accelerate the identification of new lead compounds. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.